Cas no 446061-19-4 (p-NH₂-Bn-DOTA-tetra(t-Bu ester))

• Product Name: p-NH₂-Bn-DOTA-tetra(t-Bu ester)
• CAS No: 446061-19-4
• MF: C₃₉H₆₇N₅O₈
• MW: 733.977991342545
• CID: 4673750
• PubChem ID: 155291553
• Update Time: 2025-10-29

p-NH₂-Bn-DOTA-tetra(t-Bu ester) Chemical and Physical Properties

Names and Identifiers

• (S)-Tetra-tert-butyl 2,2',2'',2'''-(2-(4-aminobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetray
• p-NH₂-Bn-DOTA-tetra(t-Bu ester)
• 446061-19-4
• HY-W717760
• CS-0822862
• (S)-Tetra-tert-butyl 2,2',2'',2'''-(2-(4-aminobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayl)tetraacetate
• tert-butyl 2-[(6S)-6-[(4-aminophenyl)methyl]-4,7,10-tris[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]acetate

• Inchi： 1S/C39H67N5O8/c1-36(2,3)49-32(45)25-41-17-18-42(26-33(46)50-37(4,5)6)21-22-44(28-35(48)52-39(10,11)12)31(23-29-13-15-30(40)16-14-29)24-43(20-19-41)27-34(47)51-38(7,8)9/h13-16,31H,17-28,40H2,1-12H3/t31-/m0/s1
• InChI Key： VKRXEQDSGLUSBS-HKBQPEDESA-N
• SMILES： O(C(C)(C)C)C(CN1CCN(CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)C[C@@H]1CC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 733.49896411 g/mol
• Monoisotopic Mass: 733.49896411 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 18
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 144
• Molecular Weight: 734.0

p-NH₂-Bn-DOTA-tetra(t-Bu ester) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on p-NH₂-Bn-DOTA-tetra(t-Bu ester)

Comprehensive Guide to p-NH₂-Bn-DOTA-tetra(t-Bu ester) (CAS No. 446061-19-4): Applications and Innovations

In the rapidly evolving field of chemical synthesis and biomedical research, p-NH₂-Bn-DOTA-tetra(t-Bu ester) (CAS No. 446061-19-4) has emerged as a critical compound for advanced applications. This DOTA derivative is widely recognized for its role in chelation therapy, radiopharmaceuticals, and molecular imaging. Researchers and pharmaceutical developers are increasingly focusing on its unique properties, such as high stability and versatility in binding metal ions, making it indispensable in modern diagnostics and therapeutics.

The tetra(t-Bu ester) moiety in p-NH₂-Bn-DOTA provides exceptional protection for carboxyl groups during synthetic processes, ensuring higher yields and purity. This feature is particularly valuable in the development of targeted drug delivery systems and contrast agents for MRI. As the demand for precision medicine grows, the importance of functionalized DOTA compounds like this one continues to rise, aligning with trends in personalized healthcare and theranostics.

One of the most searched topics in this domain is the "role of DOTA in radiometal labeling." p-NH₂-Bn-DOTA-tetra(t-Bu ester) excels here due to its ability to form stable complexes with radionuclides such as gallium-68 and lutetium-177, which are pivotal in PET imaging and cancer therapy. Its amine-functionalized benzyl group further enables conjugation with biomolecules, facilitating the design of targeted probes for specific disease markers.

Another hot topic is "improving chelator stability in vivo." The tert-butyl ester protection in p-NH₂-Bn-DOTA addresses this by minimizing premature deprotection, a common challenge in radiopharmaceutical formulation. This stability is crucial for extending the half-life of diagnostic and therapeutic agents, a key concern for researchers optimizing nanoparticle-based delivery systems.

From an industrial perspective, scalability and cost-effectiveness are frequently discussed. The synthesis of p-NH₂-Bn-DOTA-tetra(t-Bu ester) has been refined to meet GMP standards, catering to large-scale production needs. Its compatibility with automated peptide synthesizers and solid-phase techniques further enhances its appeal for high-throughput applications.

Environmental and regulatory considerations are also trending. Unlike some older chelators, DOTA derivatives like this compound exhibit lower toxicity profiles, aligning with global shifts toward green chemistry and sustainable pharmaceutical development. This positions p-NH₂-Bn-DOTA-tetra(t-Bu ester) as a future-proof choice for next-generation medical innovations.

In summary, p-NH₂-Bn-DOTA-tetra(t-Bu ester) (CAS No. 446061-19-4) represents a convergence of cutting-edge science and practical utility. Its applications span from diagnostic imaging to therapeutic agent design, driven by its robust chemical architecture and adaptability. As research into precision oncology and theranostic platforms accelerates, this compound will undoubtedly remain at the forefront of scientific advancement.